Cas no 232-85-9 (3H-Pyrrolo[3,2-f]quinoline)

• Product name: 3H-Pyrrolo[3,2-f]quinoline
• CAS No: 232-85-9
• MF: C₁₁H₈N₂
• MW: 168.19462
• CID: 1109482
• PubChem ID: 906143

3H-Pyrrolo[3,2-f]quinoline Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[3,2-f]quinoline
• 232-85-9
• pyrrolo[3,2-f]quinoline
• DTXSID60358630

• Inchi： InChI=1S/C11H8N2/c1-2-8-9-5-7-13-11(9)4-3-10(8)12-6-1/h1-7,13H
• InChI Key： ARQREKCNWFIYIU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC3=C2C=CN3)N=C1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 28.68